Cas no 2731009-60-0 (2-Bromo-4-(2,2-dimethylpropyl)-1,3-thiazole)

• Product Name: 2-Bromo-4-(2,2-dimethylpropyl)-1,3-thiazole
• CAS No: 2731009-60-0
• MF: C₈H₁₂BrNS
• MW: 234.156579971313
• MDL: MFCD34562325
• CID: 5627976
• PubChem ID: 165589850
• Update Time: 2023-09-08

2-Bromo-4-(2,2-dimethylpropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• EN300-28311587
• 2731009-60-0
• 2-bromo-4-(2,2-dimethylpropyl)-1,3-thiazole
• Thiazole, 2-bromo-4-(2,2-dimethylpropyl)-
• 2-Bromo-4-(2,2-dimethylpropyl)-1,3-thiazole

• MDL： MFCD34562325
• Inchi： 1S/C8H12BrNS/c1-8(2,3)4-6-5-11-7(9)10-6/h5H,4H2,1-3H3
• InChI Key： KEAGHQKQFBORHE-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)CC(C)(C)C

Computed Properties

• Exact Mass: 232.98738g/mol
• Monoisotopic Mass: 232.98738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 251.8±9.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)